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Compound of Interest

Compound Name:
[2-(Propan-2-yl)oxan-4-

yl]methanol

Cat. No.: B2546905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The target compound, [2-(Propan-2-yl)oxan-4-yl]methanol, is a specialized

chemical for which a specific CAS number and detailed experimental data are not readily

available in public databases. This guide provides comprehensive information on the closely

related parent compound, (Oxan-4-yl)methanol (CAS: 14774-37-9), and proposes a

scientifically-grounded synthetic pathway to [2-(Propan-2-yl)oxan-4-yl]methanol based on

established organic synthesis principles. All experimental protocols should be conducted by

qualified personnel in a controlled laboratory setting.

Introduction
Substituted oxane (tetrahydropyran) moieties are prevalent structural motifs in a wide array of

natural products and pharmacologically active compounds. The specific stereochemistry and

substitution pattern on the oxane ring can significantly influence the biological activity and

pharmacokinetic properties of these molecules. [2-(Propan-2-yl)oxan-4-yl]methanol
represents a chiral building block with potential applications in medicinal chemistry and

materials science. The presence of a C2-isopropyl group and a C4-hydroxymethyl group offers

multiple points for further chemical modification, making it a valuable synthon for the

construction of more complex molecular architectures.

This technical guide summarizes the known properties of the parent compound, (Oxan-4-

yl)methanol, and provides a detailed proposed synthesis for [2-(Propan-2-yl)oxan-4-
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yl]methanol, complete with experimental protocols and characterization data for analogous

compounds.

Physicochemical Properties of (Oxan-4-yl)methanol
(Parent Compound)
A summary of the key physicochemical properties of (Oxan-4-yl)methanol (CAS: 14774-37-9) is

presented in Table 1. This data serves as a baseline for the expected properties of its C2-

alkylated derivatives.

Property Value Reference

CAS Number 14774-37-9 [1][2]

Molecular Formula C₆H₁₂O₂ [1][2]

Molecular Weight 116.16 g/mol [1]

Appearance Colorless liquid [3]

Boiling Point 210-214 °C [2]

Flash Point 61 °C (142 °F) [2]

Density 1.000 ± 0.06 g/cm³ (Predicted) [2]

Water Solubility Slightly soluble [2]

Refractive Index 1.46 [2]

Proposed Synthesis of [2-(Propan-2-yl)oxan-4-
yl]methanol
The synthesis of the target compound can be envisioned through a multi-step sequence

starting from commercially available materials. A plausible retrosynthetic analysis suggests that

the target molecule can be obtained via the reduction of a corresponding ester or carboxylic

acid, which in turn can be synthesized through a Prins-type cyclization or an acetal-based

route. The following is a proposed synthetic workflow.
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Proposed Synthesis of [2-(Propan-2-yl)oxan-4-yl]methanol

Step 1: Acetal Formation

Step 2: Intramolecular Prins-type Cyclization

Step 3: Introduction of Hydroxymethyl Group

4-Penten-1-ol

Formation of Mixed Acetal

Acid catalyst (e.g., p-TSA)

Isobutyraldehyde

2-Isopropyl-4-bromo-tetrahydropyran

Lewis Acid (e.g., SnCl4) or
Brønsted Acid (e.g., HBr)

Grignard Reagent Formation

Mg turnings

Reaction with Paraformaldehyde

1. (CH2O)n
2. H3O+ workup

[2-(Propan-2-yl)oxan-4-yl]methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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